N-(3,5-dichloro-4-hydroxyphenyl)-2-propylpentanamide

• IUPAC Name: N-(3,5-dichloro-4-hydroxyphenyl)-2-propylpentanamide
• InChI: InChI=1S/C14H19Cl2NO2/c1-3-5-9(6-4-2)14(19)17-10-7-11(15)13(18)12(16)8-10/h7-9,18H,3-6H2,1-2H3,(H,17,19)
• InChI Key: JRSLJRGVGSEIIQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NC1=CC(=C(C(=C1)Cl)O)Cl
• Molecular Formula: C14H19Cl2NO2
• Molecular Weight: 304.2 g/mol

Description

N-(3,5-dichloro-4-hydroxyphenyl)-2-propylpentanamide, commonly known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic and anti-inflammatory properties. It is a derivative of phenylacetic acid and is classified as a cyclooxygenase (COX) inhibitor. Diclofenac is used to treat a variety of conditions, including rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, menstrual cramps, and acute pain.

Mechanism of Action

Diclofenac works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for pain, fever, and swelling. By inhibiting the production of prostaglandins, Diclofenac can reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation, pain, and fever, and to have antioxidant properties. Diclofenac has also been found to have effects on the cardiovascular system, including a reduction in blood pressure and an increase in heart rate.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, and its mechanism of action is well understood. However, there are also limitations to its use. Diclofenac has been shown to have variable effects in different cell types and experimental models. It is also known to have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on Diclofenac. One area of research is the development of new derivatives of Diclofenac with improved efficacy and fewer side effects. Another area of research is the investigation of the role of Diclofenac in the treatment of other conditions, such as cancer and Alzheimer's disease. Finally, there is a need for further research into the mechanisms of action of Diclofenac, including its effects on gene expression and protein synthesis.

Synthesis Methods

Diclofenac can be synthesized through a multistep process that involves the reaction of 3,5-dichloroaniline with 4-chlorobenzaldehyde to form 3,5-dichloro-4-hydroxybenzaldehyde. This intermediate is then reacted with 2-propylpentanoic acid to form the final product, Diclofenac.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of COX enzymes, which are responsible for the production of prostaglandins, a group of inflammatory mediators. Diclofenac has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.